Cas no 2172093-61-5 (5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172093-61-5
• MF: C₁₀H₁₄F₃N₃O
• MW: 249.232872486115
• CID: 6062658
• PubChem ID: 165602083
• Update Time: 2025-05-20

5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172093-61-5
• EN300-1594774

• Inchi： 1S/C10H14F3N3O/c1-7(2)3-4-9-8(5-17)14-15-16(9)6-10(11,12)13/h5,7H,3-4,6H2,1-2H3
• InChI Key： HXPWUIBHNBFOCK-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(C=O)N=N1)CCC(C)C)(F)F

Computed Properties

• Exact Mass: 249.10889656g/mol
• Monoisotopic Mass: 249.10889656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to Compound with CAS No. 2172093-61-5 and Product Name: 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde

The compound identified by the CAS number 2172093-61-5 and the product name 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a triazole ring and a 4-carbaldehyde functional group, make it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit significant pharmacological properties. The triazole moiety is known for its stability and its ability to participate in various biochemical interactions, making it an attractive scaffold for medicinal chemists. The 4-carbaldehyde group, on the other hand, serves as a versatile handle for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities. The combination of these structural elements in 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde suggests that it may possess unique properties that could be exploited in therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The presence of both the triazole ring and the 4-carbaldehyde group provides multiple points for chemical modification, enabling researchers to design molecules with specific target interactions. This flexibility is particularly valuable in drug discovery, where the ability to fine-tune molecular structure can significantly impact biological activity. Recent studies have demonstrated that derivatives of triazole compounds can exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties.

The 3-methylbutyl and 2,2,2-trifluoroethyl substituents in the molecule also contribute to its unique chemical profile. These groups are known to influence both the physical properties of the compound, such as solubility and lipophilicity, and its biological activity. For instance, the trifluoroethyl group can enhance metabolic stability by preventing rapid degradation by enzymes. This property is particularly important in drug development, where long half-lives can improve therapeutic efficacy and reduce dosing frequency. Additionally, the 3-methylbutyl group can increase lipophilicity, which may improve membrane permeability and thus enhance oral bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting costly wet-lab experiments. By leveraging molecular modeling techniques such as molecular dynamics simulations and quantum mechanical calculations, scientists can identify potential binding modes of this compound with biological targets. These predictions have been instrumental in guiding the design of novel derivatives with enhanced pharmacological properties. For example, computational studies have suggested that modifications to the triazole ring or the 4-carbaldehyde group could lead to compounds with improved binding affinity to specific enzymes or receptors.

The synthesis of 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cycloaddition reactions between azides and alkynes to form the triazole ring, followed by functionalization at the 4-position with an aldehyde group. These reactions require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic systems have made it possible to perform these reactions under milder conditions while maintaining high selectivity.

The potential applications of this compound are vast and span multiple therapeutic areas. In oncology research, 5-(3-methylbutyl)-1-(2,2-difluoroethyl)-1H-1 H -triazole -4 -carboxaldehyde derivatives have shown promise as inhibitors of kinases involved in cancer cell proliferation. By targeting specific signaling pathways critical for tumor growth, these compounds could offer new treatment options for patients with advanced cancers. Additionally, triazole-based molecules have demonstrated efficacy against infectious diseases caused by resistant bacteria, making them valuable candidates for developing novel antibiotics.

In conclusion, 5-(3-methylbutyl)-1-(2 H , 2 H , 2 H -trifluoroethyl) -1 H - 1 , 2 , 3 -triazole -4 -carboxaldehyde (CAS No. 2172093-61-5) represents a significant advancement in chemical pharmaceutical research due to its unique structural features and potential applications in drug discovery. The combination of a stable triazole ring, versatile aldehyde functionality, and carefully selected substituents makes this compound an exciting prospect for further exploration. With ongoing research aimed at optimizing its pharmacological properties, it is likely that this compound will play an important role in developing new therapeutic agents for various diseases.